4-(1,1,2,2-tetrafluoroethyl)benzoic acid
Description
4-(1,1,2,2-tetrafluoroethyl)benzoic acid is a chemical compound with the CAS Number: 10009-25-3 . It has a molecular weight of 238.14 and its IUPAC name is 4-(1,1,2,2-tetrafluoroethoxy)benzoic acid . The compound is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for 4-(1,1,2,2-tetrafluoroethyl)benzoic acid is1S/C9H6F4O3/c10-8(11)9(12,13)16-6-3-1-5(2-4-6)7(14)15/h1-4,8H,(H,14,15) . This indicates the molecular formula of the compound is C9H6F4O3 . Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Its melting point is between 176-177 degrees Celsius .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and using protective gloves/protective clothing/eye protection/face protection (P280) .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(1,1,2,2-tetrafluoroethyl)benzoic acid can be achieved through a multi-step process involving the introduction of a tetrafluoroethyl group onto a benzene ring, followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "Benzene", "1,1,2,2-tetrafluoroethane", "Sodium metal", "Carbon dioxide", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Bromination of benzene with 1,1,2,2-tetrafluoroethane in the presence of a Lewis acid catalyst such as aluminum trichloride to yield 4-(1,1,2,2-tetrafluoroethyl)benzene.", "Step 2: Reduction of 4-(1,1,2,2-tetrafluoroethyl)benzene with sodium metal in dry diethyl ether to yield 4-(1,1,2,2-tetrafluoroethyl)cyclohexa-2,5-diene.", "Step 3: Carboxylation of 4-(1,1,2,2-tetrafluoroethyl)cyclohexa-2,5-diene with carbon dioxide in the presence of a palladium catalyst and a base such as sodium hydroxide to yield 4-(1,1,2,2-tetrafluoroethyl)benzoic acid.", "Step 4: Purification of the crude product by recrystallization from a suitable solvent such as ethanol or ethyl acetate." ] } | |
CAS RN |
1781080-48-5 |
Product Name |
4-(1,1,2,2-tetrafluoroethyl)benzoic acid |
Molecular Formula |
C9H6F4O2 |
Molecular Weight |
222.1 |
Purity |
95 |
Origin of Product |
United States |
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